Cas no 2580181-32-2 (2-{(benzyloxy)carbonyl(2-bromophenyl)methylamino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(2-bromophenyl)methylamino}acetic acid
• CAS No: 2580181-32-2
• MF: C₁₇H₁₆BrNO₄
• MW: 378.217244148254
• CID: 5658304
• PubChem ID: 165887900
• Update Time: 2025-05-20

2-{(benzyloxy)carbonyl(2-bromophenyl)methylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl][(2-bromophenyl)methyl]amino}acetic acid
• EN300-27725343
• 2580181-32-2
• 2-{(benzyloxy)carbonyl(2-bromophenyl)methylamino}acetic acid

• Inchi： 1S/C17H16BrNO4/c18-15-9-5-4-8-14(15)10-19(11-16(20)21)17(22)23-12-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,20,21)
• InChI Key： VAVZCQNQSXVPPE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN(C(=O)OCC1C=CC=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 377.02627g/mol
• Monoisotopic Mass: 377.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(benzyloxy)carbonyl(2-bromophenyl)methylamino}acetic acid

Introduction to 2-{(benzyloxy)carbonyl(2-bromophenyl)methylamino}acetic Acid (CAS No. 2580181-32-2)

2-{(benzyloxy)carbonyl(2-bromophenyl)methylamino}acetic acid, with the CAS number 2580181-32-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this compound, particularly its benzyloxy)carbonyl and (2-bromophenyl)methylamino substituents, contribute to its distinctive chemical properties and biological interactions.

The benzyloxy)carbonyl group is a well-known protecting group in organic chemistry, often used to safeguard amino groups during synthetic processes. Its presence in this compound suggests that it may be utilized in the synthesis of more complex molecules, particularly in peptide chemistry where such groups are frequently employed to prevent unwanted side reactions. On the other hand, the (2-bromophenyl)methylamino moiety introduces a brominated aromatic ring, which is known for its ability to enhance binding affinity to various biological targets. This structural feature makes the compound a valuable candidate for drug discovery efforts aimed at modulating enzyme activity and receptor interactions.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes involved in disease pathways. The acetic acid moiety in the name of this compound suggests that it may have properties suitable for enzyme inhibition, particularly if it can interact with the active site of an enzyme through hydrogen bonding or other non-covalent interactions. This hypothesis is supported by the presence of both basic and acidic functional groups, which can facilitate binding to hydrophobic and polar regions of biological targets, respectively.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutics. Current research in medicinal chemistry increasingly relies on rational drug design approaches, where compounds are designed based on detailed knowledge of their target proteins and enzymes. The structural features of 2-{(benzyloxy)carbonyl(2-bromophenyl)methylamino}acetic acid make it an attractive candidate for such studies. For instance, the brominated phenyl ring could serve as a key interaction point with specific amino acid residues in the target protein, while the benzyloxy)carbonyl group could be used to fine-tune solubility and metabolic stability.

The compound's potential therapeutic applications are further highlighted by its structural similarity to known bioactive molecules. By comparing its structure with established drugs, researchers can gain insights into its pharmacological properties and predict its behavior in biological systems. This comparative approach has been instrumental in accelerating drug discovery pipelines and improving the success rates of new drug candidates.

Recent advancements in computational chemistry have also played a crucial role in studying compounds like 2-{(benzyloxy)carbonyl(2-bromophenyl)methylamino}acetic acid. Molecular modeling techniques allow researchers to simulate how this compound might interact with biological targets at an atomic level. These simulations can provide valuable information about binding affinities, enzyme inhibition constants, and even potential side effects before any experimental testing is conducted. Such computational studies not only save time and resources but also enable more targeted experimental designs.

In addition to its potential as an enzyme inhibitor, this compound may also exhibit other biological activities. For example, the presence of both basic and acidic functional groups could make it a suitable candidate for modulating pH-sensitive processes within cells. This property could be particularly relevant in diseases where cellular pH homeostasis is disrupted, such as certain forms of cancer or inflammatory conditions.

The synthesis of 2-{(benzyloxy)carbonyl(2-bromophenyl)methylamino}acetic acid presents unique challenges due to its complex structure. However, recent advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques like palladium-catalyzed cross-coupling reactions have been particularly useful in introducing the brominated phenyl ring into the molecular framework. Similarly, protecting group strategies have evolved significantly over the years, allowing chemists to manipulate reactive functional groups more effectively during multi-step syntheses.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Computational models can predict these properties based on molecular structure, but experimental validation remains essential. Researchers are currently exploring various analytical techniques to study how 2-{(benzyloxy)carbonyl(2-bromophenyl)methylamino}acetic acid behaves within different biological systems.

The regulatory landscape for new drug candidates also plays a significant role in determining the future development of this compound. Regulatory agencies require extensive data on safety and efficacy before approving new drugs for clinical use. While 2-{(benzyloxy)carbonyl(2-bromophenyl)methylamino}acetic acid has not yet been tested in humans, preclinical studies are essential steps toward establishing its therapeutic potential. These studies often involve cell culture assays and animal models to evaluate both safety and efficacy before moving on to human trials.

In conclusion, 2-{(benzyloxy)carbonyl(2-bromophenyl)methylamino}acetic acid (CAS No. 2580181-32-2) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at modulating enzyme activity and receptor interactions. While challenges remain in terms of synthesis and regulatory approval, ongoing research continues to shed light on its therapeutic potential and pave the way for future developments.